2-(2-Pyridin-4-yl-vinyl)-quinoline
Overview
Description
2-(2-Pyridin-4-yl-vinyl)-quinoline, also known as PVQ, is a synthetic compound that belongs to the quinoline family. It is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields. PVQ has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In
Scientific Research Applications
Synthesis and Derivatives
2-(2-Pyridin-4-yl-vinyl)-quinoline is an interesting compound used in the synthesis of various quinoline derivatives. Researchers have developed metal-free methods to construct 2-substituted quinolines and benzo[f]quinolines, highlighting the potential for further modification and diverse applications of these compounds in scientific research (Ma et al., 2023). Furthermore, direct synthesis techniques have allowed the conversion of N-vinyl and N-aryl amides into corresponding pyridine and quinoline derivatives, emphasizing the chemical versatility and functional adaptability of these compounds (Movassaghi et al., 2007).
Photoluminescent Properties
The compound has been used to construct photoluminescent coordination polymers. Specifically, the use of an organic ligand derived from quinoline and pyridine led to the formation of a copper(II) coordination polymer, which exhibited photoluminescent properties with potential applications in the field of material sciences (Twaróg et al., 2020).
Antifungal Activity
Diverse 2-pyridinyl and pyridinylvinyl quinolines, including 2-(2-Pyridin-4-yl-vinyl)-quinoline, have been synthesized and evaluated for their antifungal activity. Some of these compounds demonstrated broad-spectrum action against clinically important fungi, highlighting their potential use in antifungal treatments and pharmaceutical research (Kouznetsov et al., 2012).
Electroluminescence in Thin Films
The compound has been explored for its electroluminescent properties in thin films. Investigations into contact formation and electroluminescent layer structures reveal its potential as an electroluminescent material, with implications for the development of organic light-emitting diodes (Albrecht et al., 2019).
properties
IUPAC Name |
2-[(E)-2-pyridin-4-ylethenyl]quinoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2/c1-2-4-16-14(3-1)6-8-15(18-16)7-5-13-9-11-17-12-10-13/h1-12H/b7-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJXFQEBRXDBEAV-FNORWQNLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)C=CC3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC(=N2)/C=C/C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.